Cas no 177962-82-2 (8(14)-Dehydrocholesterol)

• Product Name: 8(14)-Dehydrocholesterol
• CAS No: 177962-82-2
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 3816782
• PubChem ID: 46840178
• Update Time: 2025-05-25

8(14)-Dehydrocholesterol Chemical and Physical Properties

Names and Identifiers

• Cholesta-5,8(14)-dien-3-ol, (3b)-
• cholesta-5,8(14)-dien-3ß-ol
• cholesta-5,8(14)-dien-3?-ol
• cholesta-5,8(14)-dien-3-ol
• 8(14)-dehydrocholesterol
• SCHEMBL5347436
• 177962-82-2
• cholesta-5,8(14)-dien-3beta-ol
• DJNCIOAUQVURTQ-RQZUOROGSA-N
• (3S,9S,10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• Cholesta-5,8(14)-dien-3-ol, (3beta)-
• 8(14)-Dehydrocholesterol

• MDL： MFCD22416735
• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21,23,25,28H,6-8,10-17H2,1-5H3/t19-,21+,23-,25+,26+,27-/m1/s1
• InChI Key： DJNCIOAUQVURTQ-RQZUOROGSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CCC1=C3CC[C@H]([C@H](C)CCCC(C)C)[C@@]3(C)CC[C@H]21

Computed Properties

• Exact Mass: 384.339216023g/mol
• Monoisotopic Mass: 384.339216023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 20.2Ų

8(14)-Dehydrocholesterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on 8(14)-Dehydrocholesterol

8(14)-Dehydrocholesterol: A Comprehensive Overview

The compound with CAS No. 177962-82-2, commonly referred to as 8(14)-Dehydrocholesterol, is a sterol derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and dermatology. This molecule is a derivative of cholesterol, with a unique double bond at the 8(14) position, which imparts distinct properties compared to its parent compound. 8(14)-Dehydrocholesterol is naturally present in human skin and plays a crucial role in various physiological processes, particularly in the biosynthesis of vitamin D and the regulation of skin health.

Recent studies have highlighted the potential of 8(14)-Dehydrocholesterol as a precursor to active vitamin D metabolites. The conversion of 8(14)-Dehydrocholesterol to previtamin D3 upon exposure to ultraviolet (UV) light is a well-documented process that underscores its importance in maintaining calcium homeostasis and bone health. Moreover, emerging research suggests that this compound may have therapeutic applications in treating skin disorders such as psoriasis and eczema. The ability of 8(14)-Dehydrocholesterol to modulate skin barrier function and reduce inflammation has been explored in several clinical trials, with promising results.

One of the most significant breakthroughs in recent years is the discovery of 8(14)-Dehydrocholesterol's role in photoprotection. Scientists have found that this compound can act as a natural sunscreen by absorbing UV radiation and preventing oxidative damage to skin cells. This property has led to its inclusion in several cosmetic formulations aimed at protecting the skin from environmental stressors. Furthermore, the anti-aging potential of 8(14)-Dehydrocholesterol has been explored, with studies indicating its ability to enhance collagen synthesis and reduce wrinkle formation.

The biosynthesis of 8(14)-Dehydrocholesterol involves a series of enzymatic reactions that convert cholesterol into its dehydrogenated form. Key enzymes such as cytochrome P450 oxidases play a pivotal role in this process. Understanding the regulatory mechanisms behind the production and metabolism of 8(14)-Dehydrocholesterol is essential for developing targeted therapies for conditions associated with vitamin D deficiency and skin disorders.

In addition to its physiological roles, 8(14)-Dehydrocholesterol has found applications in the pharmaceutical industry as an intermediate in the synthesis of various steroidal drugs. Its structural similarity to other sterols makes it a valuable starting material for producing compounds with diverse therapeutic potentials.

Recent advancements in analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to study the molecular interactions and metabolic pathways involving 8(14)-Dehydrocholesterol with unprecedented precision. These tools have provided insights into how this compound interacts with cellular receptors and influences gene expression, paving the way for novel therapeutic strategies.

In conclusion, 8(14)-Dehydrocholesterol is a multifaceted compound with significant implications for human health and disease treatment. Its roles in vitamin D metabolism, skin health, photoprotection, and anti-aging therapies highlight its importance as a subject of ongoing research. As our understanding of this compound continues to grow, it holds immense potential for developing innovative treatments and preventive measures against various medical conditions.